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Compound of Interest

Compound Name: 1-Bromo-2-methylicyclopropane

Cat. No.: B2624542

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 1-Bromo-2-
methylcyclopropane (CAS No. 52914-88-2), a key reagent in innovative research and
development. Given the limited availability of a specific Safety Data Sheet (SDS) for this
compound, this document combines confirmed hazard classifications with best practices
derived from analogous chemical structures to ensure the highest level of laboratory safety.
Our commitment is to empower your research by providing critical safety intelligence, making
us a trusted partner in your scientific endeavors.

Immediate Safety and Hazard Information

1-Bromo-2-methylcyclopropane is classified as a flammable liquid that can cause skin, eye,
and respiratory irritation.[1] Adherence to strict safety protocols is mandatory to mitigate risks.
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Hazard Classification GHS Code Description
Flammable Liquid H226 Flammable liquid and vapor.[1]
Skin Irritation H315 Causes skin irritation.[1]
) o Causes serious eye irritation.
Serious Eye Irritation H319 o
) o May cause respiratory
Respiratory Irritation H335

irritation.[1]

Disclaimer: This table is based on available GHS classifications. Quantitative data such as
permissible exposure limits (PELS) or specific glove breakthrough times are not currently

available for 1-Bromo-2-methylcyclopropane.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 1-Bromo-2-

methylcyclopropane. The following recommendations are based on the known hazards and

best practices for similar organobromide compounds.
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PPE Category

Recommendation

Rationale

Hand Protection

Wear chemically resistant
gloves (e.g., Nitrile, Neoprene).
Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid

skin contact.

Prevents skin irritation and

potential absorption.

Eye & Face Protection

Chemical safety goggles are
mandatory. A face shield
should be worn when there is

a risk of splashing.

Protects against serious eye
irritation from splashes or

vapors.

Skin & Body Protection

A flame-retardant lab coat is
required. For larger quantities
or in case of potential
exposure, impervious clothing

should be worn.

Protects skin from irritation and
prevents contamination of

personal clothing.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are not sufficient, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Minimizes the risk of
respiratory tract irritation from

inhaling vapors.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1-Bromo-2-methylcyclopropane is crucial for maintaining

a safe laboratory environment.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[2][3][4] The container should be tightly closed.[2][4] Keep away from strong oxidizing
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agents and strong bases.[3]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
all relevant GHS hazard pictograms.

Handling and Use

Controlled Environment: All handling of 1-Bromo-2-methylcyclopropane must be
performed inside a certified chemical fume hood to minimize inhalation exposure.

Engineering Controls: Use explosion-proof electrical and ventilating equipment.[3][5][6]

Inert Atmosphere: For reactions sensitive to air or moisture, consider handling under an inert
atmosphere (e.g., nitrogen or argon).

Spill Prevention: Use secondary containment (e.g., a tray) when transferring the liquid.

Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[7]

Spill Response

Evacuate: Immediately evacuate the area in case of a significant spill.
Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as vermiculite, sand, or earth.[8] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

Disposal Plan

All waste containing 1-Bromo-2-methylcyclopropane must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA14996&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2624542?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14996&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23854~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2020:22:45~~1-Bromo-2-methylpropane~~
https://www.merckmillipore.com/SG/en/product/1-Bromo-2-methylpropane,MDA_CHEM-801549
https://www.lobachemie.com/lab-chemical-msds/MSDS-1bromo2-methylpropane-CASNO-78-77-2295D-EN.aspx
https://pim-resources.coleparmer.com/sds/73510.pdf
https://www.benchchem.com/product/b2624542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2624542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed

containers.

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name and associated hazards (flammable, irritant).

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

o Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the waste in accordance with all local, state, and federal regulations.

Emergency Procedures

Situation First Aid Measures
Move the affected person to fresh air
Inhalation immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[8]

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing. Seek medical attention if

irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[7]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 1-Bromo-2-methylcyclopropane

Preparation

Receive & Inspect

;

Store in Cool, Ventilated Area

Handling

Don Appropriate PPE

;

Work in Fume Hood

;

Handle/Use Chemical

4
4
7
/

Spill Occurs

Cleanup & Disposal

Provide First Aid Decontaminate Glassware

Contaminated Materials l

Collect Hazardous Waste

l

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromo-2-methylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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